Cas no 1448029-05-7 (N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}cyclobutanecarboxamide)

• Product Name: N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}cyclobutanecarboxamide
• CAS No: 1448029-05-7
• MF: C₁₁H₁₄F₃N₃O
• MW: 261.243572711945
• CID: 5759998
• PubChem ID: 71808000
• Update Time: 2025-06-15

N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1448029-05-7
• N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}cyclobutanecarboxamide
• CHEMBL4958495
• N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)cyclobutanecarboxamide
• N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]cyclobutanecarboxamide
• F6439-4605
• AKOS024562491
• Cyclobutanecarboxamide, N-[2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl]-

• Inchi： 1S/C11H14F3N3O/c12-11(13,14)9-4-6-17(16-9)7-5-15-10(18)8-2-1-3-8/h4,6,8H,1-3,5,7H2,(H,15,18)
• InChI Key： KDAIIZWFDXPGTQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCNC(C2CCC2)=O)N=1)(F)F

Computed Properties

• Exact Mass: 261.10889656g/mol
• Monoisotopic Mass: 261.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 416.2±45.0 °C(Predicted)
• pka: 15.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}cyclobutanecarboxamide

Professional Introduction to N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}cyclobutanecarboxamide (CAS No. 1448029-05-7)

N-{2-[3-(trifluoromethyl-1H-pyrazol-1-yl)ethyl]}cyclobutanecarboxamide, identified by its CAS number 1448029-05-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclobutane ring and a pyrazole moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The structural integrity of this compound is defined by its core components: a cyclobutane carboxamide group and an ethyl chain terminated with a pyrazole ring substituted with a trifluoromethyl group. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced pharmacokinetic properties. The compound N-{2-[3-(trifluoromethyl-1H-pyrazol-1-yl)ethyl]}cyclobutanecarboxamide exemplifies this trend, as it incorporates structural features that are known to improve drug bioavailability and efficacy. The cyclobutane ring, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in the design of small-molecule drugs.

The pyrazole moiety is another key feature of this compound, contributing to its potential biological activity. Pyrazoles are heterocyclic compounds that have been widely studied for their diverse pharmacological properties. They exhibit antimicrobial, anti-inflammatory, and antiviral activities, among others. The substitution of the pyrazole ring with a trifluoromethyl group further modulates its pharmacological profile, potentially enhancing its interaction with biological targets.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug properties, including increased potency, reduced metabolic degradation, and improved binding affinity. The compound N-{2-[3-(trifluoromethyl-1H-pyrazol-1-yl)ethyl]}cyclobutanecarboxamide is a prime example of how strategic fluorination can be leveraged to develop novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclobutane ring necessitates specialized synthetic methodologies, such as cycloaddition reactions or cyclization processes. Similarly, the attachment of the pyrazole moiety requires precise control over reaction conditions to avoid unwanted side products.

In addition to its structural complexity, N-{2-[3-(trifluoromethyl-1H-pyrazol-1-yl)ethyl]}cyclobutanecarboxamide presents unique challenges in terms of characterization and analysis. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are essential for confirming its molecular structure and purity. These techniques provide detailed insights into the compound's chemical environment, helping researchers understand its potential biological activity.

The pharmacological evaluation of this compound has begun to yield promising results. Initial in vitro studies suggest that it exhibits inhibitory activity against various enzymatic targets relevant to human health. These findings underscore the potential of this molecule as a lead compound for further development into novel therapeutic agents.

The integration of computational methods into drug discovery has also played a crucial role in understanding the properties of N-{2-[3-(trifluoromethyl-1H-pyrazol-1-yl)ethyl]}cyclobutanecarboxamide. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental design and help optimize the pharmacological properties of the molecule.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, N-{2-[3-(trifluoromethyl-1H-pyrazol-1-yl)ethyl]}cyclobutanecarboxamide (CAS No. 1448029-05-7) is a structurally complex and pharmacologically interesting compound with significant potential in drug development. Its unique combination of structural features makes it an attractive candidate for further investigation, offering hope for novel therapeutic interventions in various areas of medicine.